Cas no 1809889-87-9 (2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl)isopropoxyiminoacetate-D6)

• Product Name: 2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl)isopropoxyiminoacetate-D6
• CAS No: 1809889-87-9
• MF: C₂₀H₂₂N₄O₄S₃
• MW: 478.608080387115
• CID: 5719142
• Update Time: 2025-10-21

2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl)isopropoxyiminoacetate-D6 Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl)isopropoxyiminoacetate-D6
• Aztreonam Impurity 48

• Inchi： 1S/C20H22N4O4S3/c1-19(2,3)27-16(26)20(4,5)28-24-14(12-10-29-17(21)22-12)15(25)31-18-23-11-8-6-7-9-13(11)30-18/h6-10H,1-5H3,(H2,21,22)/b24-14-
• InChI Key： RCZJVHXVCSKDKB-OYKKKHCWSA-N
• SMILES： C(/C1=CSC(N)=N1)(=N\OC(C([H])([H])[H])(C([H])([H])[H])C(=O)OC(C)(C)C)\C(=O)SC1SC2=CC=CC=C2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl)isopropoxyiminoacetate-D6

Professional Introduction of Compound CAS No. 1809889-87-9: 2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl)isopropoxyiminoacetate-D6

The compound with CAS No. 1809889-87-9, known as 2-Mercaptobenzothiazolyl-(Z)-(2-aminothiazol-4-yl)-2-(tert-butoxycarbonyl)isopropoxyiminoacetate-D6, is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of thiazole derivatives, which have gained significant attention in recent years due to their unique chemical properties and potential in various fields such as pharmaceuticals, agrochemicals, and materials science.

The name of the compound itself provides a detailed description of its structure. The 2-Mercaptobenzothiazolyl group indicates the presence of a benzothiazole ring with a mercapto (-SH) substituent at the 2-position. This group is known for its ability to form stable thiol-based bonds, making it valuable in applications requiring robust chemical linkages. The (Z)-(2-aminothiazol-4-yl) moiety introduces an amino group at the 4-position of a thiazole ring, which can participate in hydrogen bonding and other intermolecular interactions, enhancing the compound's reactivity and functionality.

A key feature of this compound is the presence of the tert-butoxycarbonyl (Boc) protecting group attached to the isopropoxyiminoacetate portion. The Boc group is widely used in organic synthesis as a temporary protecting group for carbonyl functionalities, ensuring selective reactivity during multi-step synthesis. The isopropoxyiminoacetate moiety itself is notable for its role in forming imine bonds, which are essential in peptide synthesis and other bioconjugation reactions.

The isotopic labeling with deuterium (D6) suggests that this compound may be used in studies requiring precise mass spectrometry analysis or in applications where deuterium substitution enhances stability or alters reactivity. Such labeling is particularly useful in pharmacokinetic studies and metabolomics research, where accurate tracking of molecular transformations is critical.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions, protecting group strategies, and stereochemical control. Researchers have employed methodologies such as the Huisgen cycloaddition reaction and various peptide coupling techniques to assemble this complex molecule with high precision. These methods have not only improved yield but also facilitated the exploration of stereochemical outcomes, which are crucial for optimizing biological activity.

In terms of applications, this compound has shown promise in several areas. Its thiol-containing moiety makes it a potential candidate for use in thiol-based bioconjugation reactions, particularly in the development of targeted drug delivery systems. Additionally, its amino-containing thiazole ring can serve as a platform for constructing heterocyclic compounds with potential antiviral or anticancer properties.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry due to their ability to modulate various biological pathways. For instance, compounds similar to CAS No. 1809889-87-9 have been investigated for their potential as inhibitors of enzymes involved in cancer cell proliferation and inflammation. The presence of multiple functional groups in this molecule allows for extensive chemical modification, enabling researchers to tailor its properties for specific therapeutic applications.

The incorporation of deuterium into this compound further underscores its utility in advanced research settings. Deuterium labeling can provide insights into molecular dynamics and stability under various conditions, making it invaluable for studying enzyme kinetics and drug metabolism.

In conclusion, CAS No. 1809889-87-9 represents a sophisticated organic molecule with multifaceted applications across diverse scientific disciplines. Its complex structure and functional groups make it a valuable tool in modern chemical research, particularly in areas such as drug discovery, materials science, and analytical chemistry. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge and technological innovation is likely to grow significantly.